Cas no 1694472-63-3 (Methyl 3-amino-2-(methoxymethyl)-2-methylpropanoate)

• Product Name: Methyl 3-amino-2-(methoxymethyl)-2-methylpropanoate
• CAS No: 1694472-63-3
• MF: C₇H₁₅NO₃
• MW: 161.198902368546
• CID: 6020635
• PubChem ID: 106487811
• Update Time: 2025-05-26

Methyl 3-amino-2-(methoxymethyl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL24471385
• methyl 3-amino-2-(methoxymethyl)-2-methylpropanoate
• 1694472-63-3
• EN300-4486842
• Methyl 3-amino-2-(methoxymethyl)-2-methylpropanoate

• Inchi： 1S/C7H15NO3/c1-7(4-8,5-10-2)6(9)11-3/h4-5,8H2,1-3H3
• InChI Key： XXMSXSQDYKUGBM-UHFFFAOYSA-N
• SMILES： O(C)CC(C(=O)OC)(C)CN

Computed Properties

• Exact Mass: 161.10519334g/mol
• Monoisotopic Mass: 161.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 61.6Ų

Additional information on Methyl 3-amino-2-(methoxymethyl)-2-methylpropanoate

Methyl 3-amino-2-(methoxymethyl)-2-methylpropanoate (CAS No. 1694472-63-3): An Overview of a Promising Compound in Chemical and Pharmaceutical Research

Methyl 3-amino-2-(methoxymethyl)-2-methylpropanoate (CAS No. 1694472-63-3) is a versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, including chemical synthesis, pharmaceutical development, and biological research. This compound, characterized by its unique molecular structure, offers a range of properties that make it an attractive candidate for further exploration and utilization.

The chemical formula of Methyl 3-amino-2-(methoxymethyl)-2-methylpropanoate is C₈H₁₇NO₃. Its molecular weight is approximately 171.22 g/mol. The compound features an amino group, a methoxy methyl group, and a methyl propanoate moiety, which collectively contribute to its chemical reactivity and biological activity. These functional groups provide the molecule with the ability to participate in a variety of chemical reactions, making it a valuable intermediate in the synthesis of more complex molecules.

In the realm of pharmaceutical research, Methyl 3-amino-2-(methoxymethyl)-2-methylpropanoate has shown promise as a potential lead compound for drug development. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy. This inhibition can lead to reduced cell proliferation and increased apoptosis in cancer cells, making it a potential candidate for anticancer drugs.

Beyond its potential as an anticancer agent, Methyl 3-amino-2-(methoxymethyl)-2-methylpropanoate has also been investigated for its neuroprotective properties. Studies have shown that this compound can protect neurons from oxidative stress and inflammation, which are common factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism behind this neuroprotective effect is thought to involve the modulation of intracellular signaling pathways and the reduction of reactive oxygen species (ROS) levels.

In addition to its therapeutic applications, Methyl 3-amino-2-(methoxymethyl)-2-methylpropanoate is also used as a building block in the synthesis of other bioactive molecules. Its unique structure allows it to serve as a versatile intermediate in the preparation of peptides, nucleosides, and other complex organic compounds. This makes it an important reagent in organic synthesis laboratories and pharmaceutical companies engaged in drug discovery and development.

The synthesis of Methyl 3-amino-2-(methoxymethyl)-2-methylpropanoate can be achieved through various routes, depending on the desired purity and scale of production. One common method involves the reaction of 3-amino-2-(methoxymethyl)-2-methylpropanoic acid with methanol in the presence of an acid catalyst. This reaction yields high purity product with good yield and selectivity. Alternative synthetic routes have also been explored to improve efficiency and reduce costs, making the compound more accessible for large-scale applications.

The physical properties of Methyl 3-amino-2-(methoxymethyl)-2-methylpropanoate, such as its solubility in organic solvents and its stability under various conditions, are crucial for its practical use. It is generally stable at room temperature but may require protection from light and moisture to maintain its integrity over extended periods. These properties make it suitable for use in both laboratory settings and industrial processes.

In conclusion, Methyl 3-amino-2-(methoxymethyl)-2-methylpropanoate (CAS No. 1694472-63-3) is a multifaceted compound with significant potential in chemical and pharmaceutical research. Its unique molecular structure endows it with a range of chemical reactivities and biological activities that make it an attractive candidate for further investigation and application. As research continues to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in the development of novel therapeutic agents and advanced materials.